Cas no 3430-18-0 (2,5-Dibromo-3-methylpyridine)

• Product name: 2,5-Dibromo-3-methylpyridine
• CAS No: 3430-18-0
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• MDL: MFCD02093085
• CID: 44144
• PubChem ID: 817680

2,5-Dibromo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-methylpyridine
• 2,5-Di Bromo-3-Methyl Pyridnie
• 2,5-Dibromo-3-picoline
• 2,5-dibrom-3-methylpyridin
• 2,5-Dibromo-3-methylpyridin
• 2,5-dibromo-3-methyl-pyridine
• 5-bromo-3-methylpyridin-2-amine
• PYRIDINE, 2,5-DIBROMO-3-METHYL-
• PubChem1138
• KSC495G9H
• 2,5-dibromo-3-methyl pyridine
• 2,5-dibromo-3- methylpyridine
• LIMXEVCFAUTBCK-UHFFFAOYSA-N
• BCP22159
• STL555007
• SBB003143
• BBL101211
• PS-
• Z1269220337
• SCHEMBL390289
• SY018252
• MFCD02093085
• AC-6237
• NS00123153
• DIMETHYLACIDPYROPHOSPHATE
• CS-W009012
• 2,5-Dibromo-3-methylpyridine, 98%
• FT-0601480
• J-400180
• 3430-18-0
• AM20051095
• D3455
• AB10779
• DTXSID30355833
• EN300-98081
• AKOS002663794
• AC-907/30003010
• PS-7471
• 2,5-Dibromo-3-methylpyridine,98%
• DTXCID00306892
• DB-005867
• 608-965-5
• FD40243

• MDL： MFCD02093085
• Inchi： 1S/C6H5Br2N/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3
• InChI Key： LIMXEVCFAUTBCK-UHFFFAOYSA-N
• SMILES： BrC1C(C([H])([H])[H])=C([H])C(=C([H])N=1)Br

Computed Properties

• Exact Mass: 250.87682g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.87887g/mol
• Monoisotopic Mass: 248.87887g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 9
• Complexity: 97.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.9318 (rough estimate)
• Melting Point: 44.0 to 47.0 deg-C
• Boiling Point: 114°C/6mmHg(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Refractive Index: 1.6300 (estimate)
• PSA: 12.89000
• LogP: 2.91500
• Solubility: Insoluble

2,5-Dibromo-3-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• HazardClass：6.1
• Safety Term：6.1
• Packing Group：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1

2,5-Dibromo-3-methylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dibromo-3-methylpyridine

Introduction to 2,5-Dibromo-3-methylpyridine (CAS No. 3430-18-0)

2,5-Dibromo-3-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 3430-18-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with bromine atoms at the 2- and 5-positions and a methyl group at the 3-position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure imparts reactivity that is highly useful in the development of novel molecules targeting various biological pathways.

The utility of 2,5-Dibromo-3-methylpyridine stems from its ability to serve as a versatile building block in organic synthesis. The presence of bromine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methyl group at the 3-position can be modified or retained to influence the electronic and steric properties of the resulting derivatives. These characteristics have made it a staple in medicinal chemistry libraries and a focus of interest for researchers seeking to develop new therapeutic agents.

In recent years, 2,5-Dibromo-3-methylpyridine has been explored in several cutting-edge research areas. One notable application lies in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its role as a precursor in creating molecules that disrupt metabolic pathways such as glycolysis and glutaminolysis, which are often hyperactive in tumor cells. The brominated pyridine scaffold provides a scaffold for designing compounds with enhanced binding affinity and selectivity toward these enzymes.

Another area where 2,5-Dibromo-3-methylpyridine has shown promise is in the development of antimicrobial agents. The increasing prevalence of drug-resistant bacteria has spurred research into novel antibiotics with unique mechanisms of action. Researchers have leveraged the reactivity of this compound to synthesize derivatives that interfere with bacterial cell wall synthesis or DNA replication. The bromine atoms facilitate modifications that enhance interactions with bacterial targets while minimizing toxicity to human cells. Such efforts align with global initiatives to combat antimicrobial resistance.

The agrochemical industry has also benefited from the applications of 2,5-Dibromo-3-methylpyridine. Its structural features are conducive to developing advanced pesticides and herbicides that offer improved efficacy and environmental safety. By incorporating this compound into formulations, scientists have been able to create products that target specific pests or weeds without harming beneficial organisms. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

From a synthetic chemistry perspective, 2,5-Dibromo-3-methylpyridine exemplifies the importance of heterocyclic compounds in drug discovery. Its versatility allows chemists to explore diverse chemical space efficiently. Advanced computational methods and high-throughput screening techniques have further accelerated the process of identifying promising derivatives. These tools enable researchers to predict properties such as solubility, bioavailability, and metabolic stability before conducting costly wet-lab experiments.

The industrial production of 2,5-Dibromo-3-methylpyridine (CAS No. 3430-18-0) adheres to stringent quality control measures to ensure consistency and purity for research and commercial applications. Manufacturers employ state-of-the-art purification techniques such as distillation or recrystallization to meet the demands of pharmaceutical companies and academic institutions. This commitment to quality underscores its reliability as an intermediate in synthetic processes.

Looking ahead, the future applications of 2,5-Dibromo-3-methylpyridine are likely to expand as new methodologies emerge in synthetic organic chemistry and drug discovery. Innovations in catalysis and green chemistry may further enhance its utility by providing more efficient and environmentally friendly synthetic routes. Additionally, collaborations between academia and industry will continue to drive discoveries by combining expertise from different disciplines.

In summary,2,5-Dibromo-3-methylpyridine (CAS No. 3430-18-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an indispensable tool for chemists seeking to develop innovative solutions to global challenges in health and agriculture. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and technological innovation.